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Compound of Interest

Compound Name: Furmecyclox

Cat. No.: B1674282 Get Quote

Furmecyclox, an obsolete systemic fungicide, once saw use in wood protection, valued for its

ability to inhibit mitochondrial function in fungi[1]. However, a notable scarcity of publicly

available long-term performance data for furmecyclox-treated wood necessitates a

comparative approach, evaluating its characteristics against more extensively documented

modern alternatives. This guide provides a comprehensive comparison of furmecyclox with

contemporary wood preservatives, including copper-based systems (Alkaline Copper

Quaternary and Copper Azole), Chromated Copper Arsenate (CCA), Creosote, and

Pentachlorophenol. The comparison is based on available long-term field data and

standardized experimental protocols.

Comparative Performance Data
The following tables summarize the long-term performance of various wood preservatives

based on extensive field testing. It is important to note the absence of comparable long-term

data for Furmecyclox.

Table 1: Estimated Service Life of Treated Wood in Ground Contact
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Preservative
Estimated Service
Life (Years)

Wood Species Test Site Condition

Furmecyclox Data not available - -

Creosote 50 - 78+[2][3][4]
Pine, Railroad

Crossties

Severe

biodeterioration

hazard[2][4]

Pentachlorophenol 60+[4][5] Pine

Severe

biodeterioration

hazard[4]

Chromated Copper

Arsenate (CCA)
60 - 96+[3][4][6] Pine

Severe

biodeterioration

hazard[4]

Alkaline Copper

Quaternary (ACQ)
> 50 (projected)[7] Pine

Above-ground and

ground contact[7][8]

Copper Azole (CA)
Long-term protection

expected[9][10]
Pine

Residential and

commercial

applications[9][10]

Table 2: Performance Ratings of ACQ and CA Treated Wood Composites After 14 Years
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Wood Composite Preservative
Mean Decay Rating
(10 = sound)

Mean Termite
Rating (10 = sound)

Oriented Strand Board

(OSB)
ACQ 7.5 - 8.1 6.3 - 7.1

CA 7.5 - 8.1 6.3 - 7.1

Hardwood Plywood

(HWP)
ACQ Not specified 6.1 - 7.4

CA Not specified 6.1 - 7.4

Source: Durability

ratings of post-treated

wood-based

composites after 14

years of field

exposure[8]

Experimental Protocols
The long-term performance data presented for the alternative wood preservatives are typically

generated following standardized methodologies from organizations like the American Wood-

Preservers' Association (AWPA). These protocols ensure consistency and comparability of

results.

Key AWPA Standard Test Methods:
AWPA E10: Standard Method of Testing Wood Preservatives by Laboratory Soil-Block

Cultures: This laboratory test is a primary method for evaluating the efficacy of wood

preservatives against various decay fungi under controlled conditions. Small, treated wood

blocks are exposed to pure cultures of fungi in jars containing sterilized soil. The extent of

decay is measured by weight loss of the wood blocks[11][12].

AWPA E7: Standard Method of Evaluating Wood Preservatives by Field Tests with Stakes:

This is the primary method for long-term, in-ground contact evaluation. Treated wooden

stakes, typically 19 x 19 mm in cross-section, are driven into the ground at established test
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sites. The stakes are periodically inspected and rated for decay and termite attack on a

standardized scale[13][14].

AWPA E8: Standard Method for Field Tests with Posts: This method is similar to the stake

test but uses larger, round posts to more closely simulate in-service conditions for products

like fence posts and utility poles[15].

AWPA E11: Standard Method of Determining the Leachability of Wood Preservatives: This

laboratory test assesses the degree to which preservative components are fixed in the wood.

Treated wood samples are subjected to a standardized leaching procedure with water, and

the amount of leached preservative is quantified[15].

Fungicidal Mechanism of Action
The efficacy of wood preservatives lies in their specific mechanisms of action against wood-

destroying fungi.

Furmecyclox: As a systemic fungicide, furmecyclox's primary mode of action is the inhibition

of mitochondrial function in fungal cells. This disruption of cellular respiration leads to the death

of the fungus[1].

Copper-Based Preservatives (ACQ, Copper Azole): The primary active ingredient, copper, is a

broad-spectrum fungicide. Copper ions are believed to disrupt enzymatic processes within

fungal cells by binding to proteins and other essential molecules, leading to cell death. In

modern formulations like Copper Azole, the copper is often combined with co-biocides, such as

azoles (e.g., tebuconazole, propiconazole), which provide protection against copper-tolerant

fungi[10][16]. These azoles work by inhibiting sterol biosynthesis, a critical process for fungal

cell membrane formation.
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Caption: Comparative fungicidal mechanisms of Furmecyclox and Copper-Based

Preservatives.
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Caption: Standardized workflow for wood preservative efficacy testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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